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Compound of Interest

Compound Name: 4-Hydroxy-3-nitrobenzoic acid

Cat. No.: B1329567

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of 4-
Hydroxy-3-nitrobenzoic Acid in Medicinal Chemistry

4-Hydroxy-3-nitrobenzoic acid (4H3NBA), a substituted benzoic acid derivative, holds a
significant position in the landscape of pharmaceutical development.[1][2] While not typically an
active pharmaceutical ingredient (API) in itself, its true value lies in its role as a versatile and
crucial chemical intermediate.[3] The strategic placement of hydroxyl, nitro, and carboxylic acid
functional groups on the benzene ring makes 4H3NBA a valuable precursor for the synthesis of
a range of biologically active molecules.[4][5] Its molecular structure provides a robust scaffold
for medicinal chemists to elaborate upon, leading to the generation of complex drug
candidates.

This technical guide provides an in-depth exploration of the applications of 4-Hydroxy-3-
nitrobenzoic acid in the pharmaceutical industry. We will delve into its primary role as a key
building block in the synthesis of important drugs, most notably mesalamine, an anti-
inflammatory agent. This document will furnish detailed experimental protocols, from the
synthesis and purification of 4H3NBA to its subsequent conversion into pharmaceutically
relevant compounds, alongside robust analytical methodologies for quality control.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1329567?utm_src=pdf-interest
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/product/b108229
https://www.benchchem.com/pdf/A_Comparative_Guide_to_4_Methyl_3_nitrobenzoic_Acid_and_Other_Key_Building_Blocks_in_Medicinal_Chemistry.pdf
https://patents.google.com/patent/DE2316495B2/en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-nitrobenzoic-acid
https://www.pharmaffiliates.com/en/616-82-0-4-hydroxy-3-nitrobenzoic-acid-pa270029730.html
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Physicochemical Properties and Safety
Considerations

A thorough understanding of the physicochemical properties and safety profile of 4-Hydroxy-3-
nitrobenzoic acid is paramount for its effective and safe utilization in a laboratory setting.

Property Value Reference
Molecular Formula C7HsNOs [4][6]
Molecular Weight 183.12 g/mol 41071
Appearance Yellow to light brown powder [8]

Melting Point 183-186 °C [718]

CAS Number 616-82-0 [41[9]

Safety and Handling: 4-Hydroxy-3-nitrobenzoic acid is classified as a hazardous substance
and requires careful handling to avoid personal contact.[10] It is known to cause skin and
serious eye irritation, and may cause respiratory irritation.[4][11] Appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn
at all times.[11] All manipulations should be performed in a well-ventilated area or a chemical
fume hood.[10][11] For detailed safety information, always refer to the material safety data
sheet (MSDS).[11][12]

Core Application: A Key Intermediate in Mesalamine
Synthesis

The most prominent pharmaceutical application of 4-Hydroxy-3-nitrobenzoic acid is as a
direct precursor to Mesalamine (5-aminosalicylic acid), a cornerstone therapy for inflammatory
bowel diseases (IBD) such as ulcerative colitis and Crohn's disease.[13][14][15] The synthesis
of mesalamine from a nitro-hydroxybenzoic acid intermediate is a well-established industrial
process.[14][16]

The general synthetic strategy involves the reduction of the nitro group of a nitrosalicylic acid
derivative to an amine. While some routes start with the nitration of salicylic acid to 5-
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nitrosalicylic acid, an alternative and industrially relevant pathway can utilize 4-Hydroxy-3-
nitrobenzoic acid's isomer, 2-hydroxy-5-nitrobenzoic acid.[13][14] The fundamental chemistry
of reducing a nitro group to an amine on a hydroxylated benzoic acid core is a key concept.

Below is a generalized workflow illustrating the pivotal role of a nitro-hydroxybenzoic acid
intermediate in the synthesis of Mesalamine.

Starting Material Key Intermediate Synthesis
4-Hydroxybenzoic Acid Nitration 4-Hydroxy-3-nitrobenzoic Acid

G-Hydroxy-3-nitrobenzoic Aci(ﬁ

API Synthesis

Mesalamine
(5-Aminosalicylic Acid)

Reduction

in Solvent

Add Reducing Agent

(e.g., Na25204 or H2, Pd/C)

(Stirring / Reflua

Work-up
(pH adjustment or catalyst filtration)

(RecrystallizatiorD

3-Amino-4-hydroxybenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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